Cas no 1806896-15-0 (3-Chloro-4-(difluoromethyl)-5-iodopyridine-2-carbonyl chloride)

• Product Name: 3-Chloro-4-(difluoromethyl)-5-iodopyridine-2-carbonyl chloride
• CAS No: 1806896-15-0
• MF: C₇H₂Cl₂F₂INO
• MW: 351.904159069061
• CID: 4867393
• Update Time: 2025-06-22

3-Chloro-4-(difluoromethyl)-5-iodopyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(difluoromethyl)-5-iodopyridine-2-carbonyl chloride

• Inchi： 1S/C7H2Cl2F2INO/c8-4-3(7(10)11)2(12)1-13-5(4)6(9)14/h1,7H
• InChI Key： XGNZBZUHOWANCB-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=O)Cl)C(=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 3.6
• Topological Polar Surface Area: 30

Additional information on 3-Chloro-4-(difluoromethyl)-5-iodopyridine-2-carbonyl chloride

Introduction to 3-Chloro-4-(difluoromethyl)-5-iodopyridine-2-carbonyl chloride (CAS No. 1806896-15-0)

3-Chloro-4-(difluoromethyl)-5-iodopyridine-2-carbonyl chloride, identified by the CAS number 1806896-15-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and industrial applications. The structural features of this molecule, particularly the presence of a chloro group, a difluoromethyl substituent, and an iodine atom, contribute to its unique reactivity and potential utility in synthetic chemistry.

The chloro and iodopyridine moieties in this compound play crucial roles in its chemical behavior. The chloro group at the 3-position enhances electrophilicity, making it susceptible to nucleophilic substitution reactions, while the iodine atom at the 5-position serves as a good leaving group in various transformations. The difluoromethyl group, located at the 4-position, introduces electron-withdrawing effects that can influence the electronic properties of the pyridine ring, thereby modulating its reactivity and interaction with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug design due to their ability to improve metabolic stability, binding affinity, and pharmacokinetic properties. The incorporation of difluoromethyl groups into molecular structures has been particularly effective in enhancing these characteristics. For instance, studies have demonstrated that fluorinated pyridines can exhibit enhanced bioavailability and reduced susceptibility to enzymatic degradation, making them valuable scaffolds for developing novel therapeutic agents.

In the context of agrochemical research, 3-Chloro-4-(difluoromethyl)-5-iodopyridine-2-carbonyl chloride has shown promise as a key intermediate in the synthesis of advanced pesticides and herbicides. The structural motifs present in this compound allow for further functionalization through various chemical reactions, enabling the creation of derivatives with tailored biological activities. Researchers have been exploring its potential in developing compounds that target specific enzymatic pathways involved in plant growth regulation and pest resistance.

The compound's utility extends beyond pharmaceuticals and agrochemicals into materials science. Fluorinated pyridines have been investigated for their applications in organic electronics, including light-emitting diodes (OLEDs) and liquid crystal displays (LCDs). The electron-withdrawing nature of the difluoromethyl group can influence charge transport properties, making this class of compounds attractive for developing high-performance electronic materials.

From a synthetic chemistry perspective, 3-Chloro-4-(difluoromethyl)-5-iodopyridine-2-carbonyl chloride serves as a versatile building block for constructing more complex molecules. Its reactive sites allow for diverse transformations such as nucleophilic aromatic substitution, cross-coupling reactions, and cyclization processes. These reactions are fundamental to constructing intricate molecular architectures required for drug discovery programs.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Recent methodologies have focused on greener synthetic routes, incorporating catalytic processes that minimize waste and improve efficiency. Such advancements align with global efforts to promote sustainable chemistry practices.

In conclusion, 3-Chloro-4-(difluoromethyl)-5-iodopyridine-2-carbonyl chloride (CAS No. 1806896-15-0) is a multifaceted compound with significant potential across multiple industries. Its unique structural features make it a valuable intermediate in pharmaceutical development, agrochemical innovation, and materials science applications. As research continues to uncover new methodologies for its synthesis and utilization, this compound is poised to play an increasingly important role in advancing scientific discovery.